Cas no 1251017-50-1 (4-(2H-1,2,3-triazol-4-yl)piperidine)
4-(2H-1,2,3-triazol-4-yl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 4-(2H-TRIAZOL-4-YL)PIPERIDINE
- 4-(2H-1,2,3-triazol-4-yl)piperidine
- SCHEMBL7447247
- PB15305
- MFCD17017008
- SCHEMBL21389642
- P12956
- 1251017-50-1
- Piperidine, 4-(1H-1,2,3-triazol-5-yl)-
- DTXSID501283226
- EN300-139857
- CS-0057217
- AKOS006333617
- 4-(3H-[1,2,3]TRIAZOL-4-YL)PIPERIDINE
- 4-(1H-1,2,3-TRIAZOL-5-YL)PIPERIDINE
- BAC01750
-
- Inchi: 1S/C7H12N4/c1-3-8-4-2-6(1)7-5-9-11-10-7/h5-6,8H,1-4H2,(H,9,10,11)
- InChI Key: LGIWBPLJDKOQSX-UHFFFAOYSA-N
- SMILES: N1CCC(C2C=NNN=2)CC1
Computed Properties
- Exact Mass: 152.106196400g/mol
- Monoisotopic Mass: 152.106196400g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 53.6Ų
4-(2H-1,2,3-triazol-4-yl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM490706-1g |
4-(1H-1,2,3-Triazol-5-yl)piperidine |
1251017-50-1 | 98% | 1g |
$825 | 2024-08-03 | |
| Chemenu | CM490706-5g |
4-(1H-1,2,3-Triazol-5-yl)piperidine |
1251017-50-1 | 98% | 5g |
$2465 | 2024-08-03 | |
| Enamine | EN300-139857-0.05g |
4-(1H-1,2,3-triazol-5-yl)piperidine |
1251017-50-1 | 0.05g |
$1200.0 | 2023-05-26 | ||
| Enamine | EN300-139857-0.1g |
4-(1H-1,2,3-triazol-5-yl)piperidine |
1251017-50-1 | 0.1g |
$1257.0 | 2023-05-26 | ||
| Enamine | EN300-139857-0.25g |
4-(1H-1,2,3-triazol-5-yl)piperidine |
1251017-50-1 | 0.25g |
$1315.0 | 2023-05-26 | ||
| Enamine | EN300-139857-0.5g |
4-(1H-1,2,3-triazol-5-yl)piperidine |
1251017-50-1 | 0.5g |
$1372.0 | 2023-05-26 | ||
| Enamine | EN300-139857-1.0g |
4-(1H-1,2,3-triazol-5-yl)piperidine |
1251017-50-1 | 1g |
$1429.0 | 2023-05-26 | ||
| Enamine | EN300-139857-2.5g |
4-(1H-1,2,3-triazol-5-yl)piperidine |
1251017-50-1 | 2.5g |
$2800.0 | 2023-05-26 | ||
| Enamine | EN300-139857-5.0g |
4-(1H-1,2,3-triazol-5-yl)piperidine |
1251017-50-1 | 5g |
$4143.0 | 2023-05-26 | ||
| Enamine | EN300-139857-10.0g |
4-(1H-1,2,3-triazol-5-yl)piperidine |
1251017-50-1 | 10g |
$6144.0 | 2023-05-26 |
4-(2H-1,2,3-triazol-4-yl)piperidine Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 4-(2H-1,2,3-triazol-4-yl)piperidine
Introduction to 4-(2H-1,2,3-triazol-4-yl)piperidine (CAS No. 1251017-50-1) in Modern Chemical and Pharmaceutical Research
The compound 4-(2H-1,2,3-triazol-4-yl)piperidine (CAS No. 1251017-50-1) represents a significant advancement in the realm of chemical and pharmaceutical innovation. This heterocyclic amine has garnered considerable attention due to its unique structural properties and potential applications in drug discovery and medicinal chemistry. The presence of both a piperidine ring and a triazole moiety endows this molecule with distinct pharmacophoric features that make it an attractive scaffold for developing novel therapeutic agents.
Recent research has highlighted the versatility of 4-(2H-1,2,3-triazol-4-yl)piperidine as a key intermediate in the synthesis of bioactive molecules. Its structural framework allows for modifications at multiple sites, enabling chemists to tailor its properties for specific biological targets. The triazole group, in particular, is well-known for its stability and ability to engage in hydrogen bonding interactions, which are critical for drug-receptor binding affinity. This characteristic has been leveraged in the design of small-molecule inhibitors targeting various disease pathways.
In the context of contemporary pharmaceutical research, 4-(2H-1,2,3-triazol-4-yl)piperidine has been explored as a precursor in the development of compounds with potential antimicrobial and anti-inflammatory properties. Studies have demonstrated its efficacy in modulating enzyme activity and receptor interactions, making it a promising candidate for further investigation. The compound’s ability to cross the blood-brain barrier has also been noted, suggesting its utility in central nervous system (CNS) drug development.
The synthesis of 4-(2H-1,2,3-triazol-4-yl)piperidine involves a series of well-established organic reactions that highlight its synthetic accessibility. The formation of the triazole ring typically occurs via cycloaddition reactions between azides and alkynes, a process that is both efficient and scalable. Subsequent functionalization of the piperidine ring allows for the introduction of additional pharmacophores or substituents that enhance biological activity. These synthetic strategies have been optimized to ensure high yields and purity, meeting the stringent requirements of pharmaceutical manufacturing.
One of the most compelling aspects of 4-(2H-1,2,3-triazol-4-yl)piperidine is its role as a building block in structure-based drug design. Computational modeling studies have shown that this compound can interact with target proteins through multiple binding modes, providing opportunities for designing molecules with enhanced selectivity and potency. Its integration into libraries of diverse compounds has facilitated high-throughput screening (HTS) campaigns aimed at identifying lead candidates for further optimization.
The pharmacological profile of derivatives derived from 4-(2H-1,2,3-triazol-4-yl)piperidine has been extensively studied in preclinical models. These investigations have revealed promising results in terms of efficacy against various therapeutic targets. For instance, derivatives targeting kinases and G protein-coupled receptors (GPCRs) have shown significant promise in treating conditions such as cancer and neurodegenerative disorders. The compound’s ability to modulate these pathways underscores its potential as a therapeutic agent.
From an industrial perspective, the production and application of 4-(2H-1,2,3-triazol-4-yl)piperidine align with global trends toward sustainable and green chemistry practices. Efforts have been made to develop environmentally friendly synthetic routes that minimize waste and reduce energy consumption. These initiatives not only enhance cost-effectiveness but also contribute to the overall sustainability of pharmaceutical manufacturing processes.
The future prospects for 4-(2H-1,2,3-triazol-4-yl)piperidine are bright, with ongoing research aimed at expanding its applications across multiple therapeutic areas. Advances in synthetic methodologies continue to unlock new possibilities for derivative design and optimization. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical use.
In conclusion,4-(2H-1,2,3-triazol-4-ylo piperidine (CAS No. 1251017 50 1) stands as a testament to the ingenuity inherent in modern chemical research Its unique structural features pharmacological potential synthetic accessibility make it an invaluable asset in the quest for novel therapeutics As scientific understanding evolves so too will the applications derived from this remarkable compound underscoring its enduring significance in both academic and industrial settings
1251017-50-1 (4-(2H-1,2,3-triazol-4-yl)piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)